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Compound of Interest

Compound Name: SB-743921 hydrochloride

Cat. No.: B612140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation, storage, and handling of stock

solutions of SB-743921 hydrochloride, a potent inhibitor of the kinesin spindle protein (KSP).

Adherence to these protocols is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction
SB-743921 hydrochloride is a small molecule inhibitor that specifically targets the kinesin

spindle protein (KSP), also known as Eg5.[1][2] KSP is a motor protein that plays a critical role

in the formation of the bipolar mitotic spindle during cell division.[3] By inhibiting KSP, SB-

743921 disrupts spindle assembly, leading to mitotic arrest and subsequent apoptosis in

proliferating cells.[3] This mechanism of action makes it a subject of interest in cancer

research, particularly for its potential therapeutic applications against various cancer cell lines.

[4][5]

These application notes provide the necessary information for the safe and effective use of SB-
743921 hydrochloride in a laboratory setting.

Physicochemical and Solubility Data
Proper stock solution preparation begins with an understanding of the compound's physical

and chemical properties. The following table summarizes key quantitative data for SB-743921
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hydrochloride.

Property Value Source(s)

Molecular Weight 553.52 g/mol [3][4]

Formula C₃₁H₃₃ClN₂O₃・HCl [4]

Purity ≥98% [4][5]

Appearance Crystalline solid [5]

Solubility in DMSO Up to 100 mM (55.35 mg/mL) [4]

Solubility in DMF 50 mg/mL [5]

Solubility in Ethanol 20 mg/mL [5]

Solubility in PBS (pH 7.2) 0.2 mg/mL [5]

Experimental Protocols
Safety Precautions
Before handling SB-743921 hydrochloride, it is essential to review the Safety Data Sheet

(SDS). Standard laboratory safety practices should be followed:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of the powder.[6]

Avoid contact with skin and eyes.[6] In case of contact, rinse thoroughly with water.

Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), a common solvent for this compound.

Materials:
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SB-743921 hydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibration: Allow the vial of SB-743921 hydrochloride powder to reach room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of SB-743921 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, you will need 5.54 mg of the compound

(see calculation below).

Calculation of Mass:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 553.52 g/mol = 5.5352 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the SB-
743921 hydrochloride powder. For 5.54 mg, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile,

amber, or foil-wrapped tubes.[2][7]
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Store the aliquots at -20°C for long-term storage (up to 1 month) or at -80°C for extended

periods (up to 6 months).[2] Properly stored, the compound is stable for at least 4 years.[5]

Visualizations
SB-743921 Hydrochloride Stock Solution Preparation
Workflow
The following diagram illustrates the key steps for preparing a stock solution of SB-743921
hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/SB-743921.html
https://www.caymanchem.com/product/18384/sb-743921-(hydrochloride)
https://www.benchchem.com/product/b612140?utm_src=pdf-body
https://www.benchchem.com/product/b612140?utm_src=pdf-body
https://www.benchchem.com/product/b612140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage

Equilibrate SB-743921 HCl to Room Temperature

Weigh Desired Amount of Powder

Prevent Condensation

Add Anhydrous DMSO

Calculate Volume

Vortex Until Completely Dissolved

Ensure Homogeneity

Aliquot into Single-Use Tubes

Avoid Freeze-Thaw Cycles

Store at -20°C or -80°C

Long-Term Stability

Click to download full resolution via product page

Caption: Workflow for preparing SB-743921 hydrochloride stock solution.
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Simplified Signaling Pathway of SB-743921
Hydrochloride
This diagram shows the mechanism of action of SB-743921 hydrochloride in inhibiting cell

division.

Cellular Impact of SB-743921 HCl
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Caption: Mechanism of action of SB-743921 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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